Cas no 2137673-42-6 (methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate)

• Product Name: methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate
• CAS No: 2137673-42-6
• MF: C₈H₁₂ClN₃O₄S
• MW: 281.716579437256
• CID: 6218724
• PubChem ID: 165963617
• Update Time: 2025-06-11

methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate
• EN300-782697
• 2137673-42-6

• Inchi： 1S/C8H12ClN3O4S/c1-5(2)7-10-11-8(17(9,14)15)12(7)4-6(13)16-3/h5H,4H2,1-3H3
• InChI Key： QAODUXBGQROISL-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)C)N1CC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 281.0237047g/mol
• Monoisotopic Mass: 281.0237047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 99.5Ų

Additional information on methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate

Methyl 2-[3-(Chlorosulfonyl)-5-(Propan-2-yl)-4H-1,2,4-Triazol-4-yl]Acetate: A Comprehensive Overview

Methyl 2-[3-(Chlorosulfonyl)-5-(Propan-2-yl)-4H-1,2,4-Triazol-4-yl]Acetate is a highly specialized organic compound with the CAS Registry Number 2137673-42-6. This compound belongs to the class of triazole derivatives, which have gained significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring system substituted with a chlorosulfonyl group and a propan-2-yl group, along with an acetate ester moiety. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate involves a multi-step process that typically includes the formation of the triazole ring followed by substitution reactions to introduce the chlorosulfonyl and propan-2-yl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

One of the most notable applications of this compound is in the field of medicinal chemistry. The triazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, making it a valuable scaffold for drug design. Studies have shown that methyl 2-[3-(chlorosulfonyl)-5-(propan-2-yl)-4H-1,2,4-triazol-4-yl]acetate exhibits potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases. For example, recent research has demonstrated its ability to modulate the activity of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other conditions.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. The presence of the chlorosulfonyl group imparts herbicidal activity, making it a candidate for developing new generations of herbicides with improved efficacy and reduced environmental impact. Field trials conducted in controlled environments have shown promising results in terms of selectivity and biodegradability compared to traditional herbicides.

From a materials science perspective, methyl 2-[3-(chlorosulfonyl)-5-(propan-2-y